Cas no 1261811-75-9 (4-Chloro-2-iodo-3-methoxypyridine)

• Product Name: 4-Chloro-2-iodo-3-methoxypyridine
• CAS No: 1261811-75-9
• MF: C₆H₅ClINO
• MW: 269.467472791672
• CID: 4927205
• Update Time: 2025-11-02

4-Chloro-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodo-3-methoxypyridine

• Inchi： 1S/C6H5ClINO/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3
• InChI Key： BHONZFBTCHTOJN-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-2-iodo-3-methoxypyridine

4-Chloro-2-iodo-3-methoxypyridine (CAS No. 1261811-75-9): A Versatile Building Block in Modern Organic Synthesis

4-Chloro-2-iodo-3-methoxypyridine (CAS 1261811-75-9) is a highly valuable halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This multifunctional heterocyclic compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of new drug candidates and crop protection agents.

The molecular structure of 4-Chloro-2-iodo-3-methoxypyridine features three distinct functional groups: a chloro substituent at position 4, an iodo group at position 2, and a methoxy group at position 3. This unique combination of halogen atoms and ether functionality makes it an exceptionally versatile building block for cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura and Sonogashira couplings.

Recent trends in medicinal chemistry have shown growing interest in pyridine-based compounds, with researchers frequently searching for "halogenated pyridine synthesis" and "iodopyridine applications." The 4-Chloro-2-iodo-3-methoxypyridine structure is particularly valuable in addressing these research needs, as evidenced by increasing publications in Journal of Medicinal Chemistry and Organic Letters.

In pharmaceutical applications, this compound serves as a precursor for kinase inhibitors, a hot topic in cancer research. The iodo substituent at the 2-position allows for efficient C-C bond formation, enabling the construction of complex drug-like molecules. Current market analysis shows rising demand for halogenated heterocycles, with 4-Chloro-2-iodo-3-methoxypyridine being frequently mentioned in patent applications for neurological disorders treatments.

The agrochemical industry also benefits from this compound's versatility. Its structural features make it ideal for developing new pesticides and herbicides, particularly those targeting resistant weed species - a major concern in modern agriculture. Search engine data reveals growing queries about "halopyridine in crop protection" and "methoxypyridine derivatives," indicating strong market interest.

From a synthetic chemistry perspective, 4-Chloro-2-iodo-3-methoxypyridine offers several advantages. The electron-withdrawing nature of the halogens activates the pyridine ring for nucleophilic aromatic substitution, while the methoxy group provides opportunities for demethylation or ether cleavage in subsequent steps. These properties make it valuable for constructing polyfunctionalized pyridines, a common need in drug discovery programs.

Recent advances in continuous flow chemistry have created new opportunities for using 4-Chloro-2-iodo-3-methoxypyridine in automated synthesis platforms. The compound's stability and reactivity profile make it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for rapid compound generation.

Quality control of 4-Chloro-2-iodo-3-methoxypyridine typically involves HPLC analysis and 1H/13C NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with high purity (>98%), suitable for most organic transformations. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability of this light-sensitive compound.

The global market for halogenated pyridine derivatives is projected to grow at 6.2% CAGR through 2030, with 4-Chloro-2-iodo-3-methoxypyridine positioned as a key player in this expansion. Increased R&D spending in small molecule therapeutics and precision agriculture are driving demand for such specialty chemicals.

Environmental considerations for 4-Chloro-2-iodo-3-methoxypyridine include proper waste disposal of halogenated compounds and adherence to green chemistry principles in its applications. Researchers are increasingly investigating catalytic methods to minimize the environmental impact of transformations involving this valuable intermediate.

In conclusion, 4-Chloro-2-iodo-3-methoxypyridine (CAS 1261811-75-9) represents a strategically important chemical building block with wide-ranging applications in life sciences and material chemistry. Its unique combination of reactivity, stability, and structural versatility ensures its continued importance in both academic and industrial research settings.